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Introduction

Kigelinone is a naturally occurring furanonaphthoquinone isolated primarily from the roots,
fruits, and stem bark of the African sausage tree, Kigelia africana (Lam.) Benth.
(Bignoniaceae).[1][2] This compound is a significant component of traditional African medicine,
where plant extracts are used to manage a variety of ailments, including skin disorders,
infections, and inflammation.[1][3] Modern scientific investigation has focused on Kigelinone's
potent pharmacological properties, including its cytotoxic, antimicrobial, and antioxidant
activities, making it a molecule of interest for drug discovery and development.[4][5]

It is important to note that a significant discrepancy exists in chemical databases regarding the
structure associated with CAS number 149471-08-9. While some commercial suppliers link this
number to a more complex C19H1604 molecule,[6] the scientific literature consistently
describes the bioactive natural product "Kigelinone" from Kigelia africana as a
furanonaphthoquinone derivative. This guide will focus on the latter, which is the subject of the
pharmacological studies cited herein. Additionally, the term "kigelin" is used to describe a
different compound from the same plant, a dihydroisocoumarin, and should not be confused
with Kigelinone.[5]

Chemical Structure and Properties
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Kigelinone belongs to the naphthoquinone class of chemical compounds, characterized by a
naphthalene ring system with two ketone groups.[7] Specifically, it is a furanonaphthoquinone,
featuring a furan ring fused to the naphthoquinone core. The most commonly cited structure for
the natural product is 5-hydroxy-2-(1-hydroxyethyl)naphtho[2,3-b]furan-4,9-dione.[4][8]
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Figure 1: 2D Chemical Structure of 5-hydroxy-2-(1-
hydroxyethyl)naphtho([2,3-b]furan-4,9-dione, the natural product commonly identified as
Kigelinone.

Property Value Source(s)

5-hydroxy-2-(1-
IUPAC Name hydroxyethyl)benzo]f] [4]
[6]benzofuran-4,9-dione

Chemical Class Furanonaphthoquinone [5]
Molecular Formula C14H1005 [41[8]
Molecular Weight 258.23 g/mol [41[8]

123297-90-5 (for this
CAS Number structure); 149471-08-9 [41[6]

(ambiguously assigned)

XJGFVZBTNKODFQ-
InChiKey [4]
UHFFFAOYSA-N

Kigelia africana (syn. K.
Natural Sources pinnata) (root, fruit, stem bark, [2][9]
heartwood)

Pharmacological Activities and Mechanisms
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Kigelinone, often as a key component of K. africana extracts, exhibits a range of biological
activities. Its mechanisms of action are a subject of ongoing research, with current evidence
pointing towards the modulation of key cellular pathways involved in cell survival, inflammation,
and microbial growth.

Cytotoxic and Anticancer Activity

Kigelinone is a potent cytotoxic agent against various cancer cell lines.[5] Extracts of K.
africana containing Kigelinone have been shown to inhibit the proliferation of human colon
cancer (HCT116) and neuroblastoma cells, primarily through the induction of apoptosis
(programmed cell death).

The proposed mechanism involves the intrinsic mitochondrial pathway of apoptosis. Studies on
HCT116 cells treated with K. africana fruit extract demonstrated a dose-dependent increase in
the expression of the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein
Bcl-2. This shift in the Bax/Bcl-2 ratio leads to mitochondrial membrane permeabilization,
release of cytochrome c, and subsequent activation of initiator caspase-9 and executioner
caspase-3, culminating in cell death. This process is also linked to the activation of the
Mitogen-Activated Protein Kinase (MAPK) signaling pathway.
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Kigelinone-Induced Intrinsic Apoptosis Pathway.

Antimicrobial and Antifungal Activity
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Bioassay-guided fractionation of K. africana extracts has identified Kigelinone as one of the
primary compounds responsible for the plant's broad-spectrum antibacterial and antifungal
properties.[4] It shows activity against both Gram-positive and Gram-negative bacteria as well
as fungi like Candida albicans.[1][4] While the precise mechanism is not fully elucidated, one
proposed action involves the disruption of the bacterial outer membrane, which is stabilized by
divalent cations binding to lipopolysaccharides.

Anti-inflammatory and Antioxidant Activity

Extracts from K. africana are traditionally used to treat inflammatory conditions.[3] This activity
is attributed, in part, to compounds like Kigelinone. The anti-inflammatory mechanism may
involve the inhibition of cyclooxygenase-2 (COX-2), an enzyme responsible for synthesizing
pro-inflammatory prostaglandins. Furthermore, some studies suggest that active compounds in
K. africana can inhibit the Nuclear Factor-kappa B (NF-kB) inflammatory pathway.[9] NF-kB is a
key transcription factor that, when activated by stimuli like infectious agents or free radicals,
promotes the synthesis of inflammatory cytokines.[9]

Kigelinone is also proposed to be a major contributor to the antioxidant power of K. africana
extracts. Its phenolic structure allows it to act as a free radical scavenger, donating hydrogen
atoms to neutralize reactive oxygen species (ROS) and thereby mitigating oxidative stress.
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Inhibition of the NF-kB Inflammatory Pathway.
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Table 2: Quantitative Biological Activity Data

Target/Cell Test
Assay Type . Result Source(s)
Line Substance
o Pure Compound (from initial
Cytotoxicity Human KB cells - EDso: 148 uM
(unspecified) search)
o Various cancer K. africana stem
Cytotoxicity ) ICs0: 4-30 pg/mL [1]
cell lines bark extract
Antioxidant ) K. africana fruit ICs0: 19.47
Free radical
(ABTS) acetone extract pg/mL
Antioxidant ) K. africana fruit ICs0: 21.29
Free radical
(ABTS) agueous extract pg/mL
E. coli, P.
aeruginosa, S. )
o ] K. africana MIC: 2.25-7.5
Antimicrobial aureus, B. [1]
- extracts mg/mL
subtilis, C.
albicans

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the

biological activity of Kigelinone and similar natural products.

Bioassay-Guided Fractionation Workflow

The isolation of active compounds like Kigelinone from a crude plant extract is typically

achieved through bioassay-guided fractionation. This process involves separating the extract

into fractions and testing each for biological activity, progressively purifying the active

component.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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